4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine
Overview
Description
4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine, also known as FMIPA, is a synthetic compound that belongs to the pyrazole class of molecules. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development.
Mechanism of Action
The mechanism of action of 4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine is not fully understood, but it is believed to involve the inhibition of DPP-4. DPP-4 is an enzyme that cleaves incretin hormones, such as glucagon-like peptide-1 (GLP-1), which are involved in the regulation of blood glucose levels. By inhibiting DPP-4, this compound increases the levels of GLP-1, which in turn stimulates insulin secretion and reduces blood glucose levels.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been identified as a potential candidate for the treatment of type 2 diabetes due to its ability to increase insulin secretion and reduce blood glucose levels.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine is its potential as a drug candidate for the treatment of various diseases, including inflammation, pain, cancer, and diabetes. This compound is also relatively easy to synthesize, which makes it a useful tool for studying the mechanism of action of DPP-4 inhibitors. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to fully understand the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for the study of 4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine. One direction is to optimize the synthesis method to improve the yield and purity of this compound. Another direction is to study the mechanism of action of this compound in more detail, particularly its interaction with DPP-4. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in humans, particularly in the treatment of type 2 diabetes. Finally, this compound could be used as a starting point for the development of novel DPP-4 inhibitors with improved pharmacological properties.
Scientific Research Applications
4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine has been extensively studied for its potential applications in drug discovery and development. It has been reported to exhibit various pharmacological activities, including anti-inflammatory, analgesic, and antitumor effects. This compound has also been identified as a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of blood glucose levels. This makes this compound a potential candidate for the treatment of type 2 diabetes.
properties
IUPAC Name |
4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FN3/c1-6-9(10(12)14-13-6)7-4-2-3-5-8(7)11/h2-5H,1H3,(H3,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBLMUOAMKGTCOO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)N)C2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
186195-81-3 |
Source
|
| Record name | 4-(2-fluorophenyl)-5-methyl-1H-pyrazol-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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